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Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668

Pigment Blue 14: A Non-Toxic Alternative to
Cobalt Blue in Inks and Plastics

A Comparative Guide for Researchers and Product Developers

In the ongoing search for safer, more sustainable materials, Pigment Blue 14 (PB 14) emerges
as a viable, non-toxic alternative to the traditionally used Cobalt Blue (Pigment Blue 28) in
specific applications like printing inks and plastics. While Cobalt Blue has long been favored for
its excellent durability and vibrant color, concerns over cobalt's potential toxicity have driven the
demand for safer alternatives. This guide provides an objective comparison of Pigment Blue
14 and Cobalt Blue, supported by available data and standardized experimental protocols, to
assist researchers and professionals in making informed decisions for their specific needs.

Performance and Properties: A Head-to-Head
Comparison

While direct comparative studies are limited, a review of the available data for Pigment Blue
14 and Cobalt Blue allows for a qualitative and semi-quantitative assessment of their key
performance characteristics.
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Pigment Blue 14 Cobalt Blue (Cobalt Key
Property ] . . .
(Triarylmethane) Aluminate) Considerations
Shade can be a
) ) Clean, neutral to critical factor in color
Color Bright, reddish-blue ] ) ) N
slightly reddish-blue matching for specific
applications.
Critical for

Lightfastness

Generally moderate (3

on a scale of 1-8)[1]

Excellent (8 on a

scale of 1-8)

applications with high
exposure to UV light.

Heat Stability

Lower (around 140°C)
[1]

Very High (can
exceed 1000°C)[2]

Essential for high-
temperature

processing in plastics.

Chemical Resistance

Good resistance to
water and alkalis,
moderate to acids and
oil.[1]

Excellent resistance to
acids, alkalis, and

solvents.[2]

Important for products
that will come into
contact with various

chemicals.

Generally considered
low, though specific

data is limited.

Known toxicity
associated with

cobalt, a heavy metal.

A primary driver for

Toxicity Concerns exist for the ) ) ]
. Can cause respiratory  seeking alternatives.
triarylmethane class ] o
) ) and skin sensitization.
regarding potential ]
genotoxicity.[3]
A major factor in
o ) material selection for
Cost Generally lower Significantly higher
large-scale
production.
S ) Application suitability
Primarily in printing High-performance ) ]
) ) ] ] is determined by the
o inks and for coloring coatings, plastics,
Applications balance of

paper and some

plastics.[1]

ceramics, and artists'

paints.

performance, safety,

and cost.
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Toxicity Profile: Prioritizing Safety

The primary advantage of Pigment Blue 14 lies in its significantly lower toxicity profile
compared to Cobalt Blue.

Cobalt Blue (Pigment Blue 28): The toxicity of Cobalt Blue is primarily linked to the presence of
cobalt, a heavy metal. Chronic exposure to cobalt can lead to a range of adverse health effects,
including:

» Respiratory Sensitization: Inhalation of cobalt dust can lead to asthma and other respiratory
issues.[4]

» Skin Sensitization: Dermal contact can cause allergic reactions and dermatitis.[4]

« Carcinogenicity: Cobalt and its compounds are classified as possibly carcinogenic to
humans (Group 2B) by the International Agency for Research on Cancer (IARC).

The potential for cobalt to leach from materials, particularly in acidic environments, poses a risk
of exposure for consumers and can have ecotoxicological impacts.

Pigment Blue 14: As a triarylmethane-based pigment, Pigment Blue 14 does not contain
heavy metals of high concern like cobalt. While specific toxicological data for Pigment Blue 14
IS not extensively available in the public domain, organic pigments as a class are generally
considered to have low acute toxicity.[5][6] However, it is important to note that some
triarylmethane dyes have raised concerns regarding potential genotoxicity and carcinogenicity.
[3] Therefore, while it represents a significant improvement in safety over Cobalt Blue, a
thorough risk assessment for the specific application is always recommended.

Experimental Protocols for Comparative Evaluation

To facilitate direct comparison and validation of Pigment Blue 14 as a suitable alternative, the
following standardized experimental protocols are recommended.

Lightfastness Testing (Adapted from ASTM D4303)

This test determines the effect of indoor light exposure on the color of the pigments.

Methodology:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1170668?utm_src=pdf-body
https://www.jacksonsart.com/blog/2025/04/16/cadmium-and-cobalt-and-the-risks-or-not/
https://www.jacksonsart.com/blog/2025/04/16/cadmium-and-cobalt-and-the-risks-or-not/
https://www.benchchem.com/product/b1170668?utm_src=pdf-body
https://www.benchchem.com/product/b1170668?utm_src=pdf-body
https://www.benchchem.com/product/b1170668?utm_src=pdf-body
https://www.meghmani.com/PIGMENTS/Meghathron%20Blue60.pdf
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Triarylmethane%20dyes%20%E2%80%93%20Solvent%20Blue%202%2C%204%20and%205_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b1170668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sample Preparation: Prepare ink or plastic samples containing Pigment Blue 14 and Cobalt
Blue at the same concentration. A portion of each sample should be masked to serve as an
unexposed reference.

Exposure: Expose the samples to a controlled light source, such as a xenon arc lamp, that
simulates daylight filtered through window glass.[7]

Evaluation: Periodically, and at the end of the specified exposure period, compare the color
of the exposed portion of the sample to the masked portion. The color difference (AE?*) is
measured using a spectrophotometer.

Rating: The lightfastness is rated on the Blue Wool Scale (1-8), where 8 indicates the highest
lightfastness.

Exposure

Sample Preparation Evaluation & Rating

R - Expose samples to © -
Pljepare ink/plastic samples —»| Mask a portion of each sample Xenon Arc Lamp [~ Measure color difference (AE*) —»| Rate on Blue Wool Scale (1-8)
with PB14 and Cobalt Blue (ASTM D4303) between exposed and masked areas

Click to download full resolution via product page

Diagram of the lightfastness testing workflow.

Chemical Resistance Testing (Adapted from GB 5211.6-
85)

This test evaluates the stability of the pigments when exposed to various chemicals.
Methodology:

o Sample Preparation: Prepare dried films of ink or small pieces of plastic colored with
Pigment Blue 14 and Cobalt Blue.

e Immersion: Immerse the samples in various chemical solutions (e.g., 5% HCI, 5% NaOH,
ethanol, mineral oil) for a specified period (e.g., 24 hours) at room temperature.
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» Evaluation: After immersion, the samples are rinsed, dried, and visually assessed for any
changes in color, gloss, or surface texture. The degree of staining on a filter paper in contact
with the sample can also be evaluated.

o Rating: The resistance is typically rated on a scale of 1 to 5, where 5 indicates no change.

Sample Preparation Immersion Evaluation & Rating

. . Immerse samples in
Prepare dried ink films or o . . p .
. P>| various chemical solutions
plastic samples

(e.g., acid, alkali, solvent)

o Visually assess for o .
> . P>| Rate resistance on a 1-5 scale
color change and degradation

Click to download full resolution via product page

Diagram of the chemical resistance testing workflow.

In Vitro Cytotoxicity Assay (Adapted from ISO 10993-5)

This assay provides an initial screening of the potential toxicity of the pigments at a cellular

level.

Methodology:

o Extract Preparation: Prepare extracts of the pigments in a cell culture medium.
o Cell Culture: Seed a plate with a suitable cell line (e.g., human fibroblasts).

o Exposure: Replace the cell culture medium with the pigment extracts at various
concentrations. A negative control (medium only) and a positive control (a known cytotoxic

substance) are included.
 Incubation: Incubate the cells for a defined period (e.g., 24-72 hours).

 Viability Assessment: Assess cell viability using a quantitative method, such as the MTT

assay, which measures metabolic activity.
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» Analysis: Compare the viability of the cells exposed to the pigment extracts with the controls.
A significant reduction in cell viability indicates a cytotoxic effect.

Prepare pigment extracts Seed human fibroblasts
in cell culture medium in a multi-well plate

' '

Expose cells to pigment extracts
(various concentrations)

'

Incubate for 24-72 hours

'

Assess cell viability
(e.g., MTT assay)

)

Compare viability to controls
(negative and positive)

Click to download full resolution via product page

Diagram of the in vitro cytotoxicity assay workflow.

Conclusion

Pigment Blue 14 presents a compelling non-toxic alternative to Cobalt Blue for applications
where high heat stability and exceptional lightfastness are not the primary requirements. Its
lower cost and significantly improved safety profile make it an attractive option for printing inks
and certain plastic applications. For applications demanding higher performance, a thorough
evaluation based on the experimental protocols outlined in this guide is essential to determine
its suitability. As the industry continues to move towards more sustainable and safer materials,
Pigment Blue 14 stands out as a valuable component in the palette of non-toxic colorants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

